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Compound of Interest

Compound Name: 2-Chloro-5-nitroaniline

Cat. No.: B146338

An In-depth Technical Guide to 2-Chloro-5-nitroaniline

Introduction

2-Chloro-5-nitroaniline, with the CAS number 6283-25-6, is an aromatic amine compound
characterized by a benzene ring substituted with a chlorine atom, a nitro group, and an amino
group.[1][2] It typically appears as a yellow to light brown crystalline powder.[1] This compound
is not naturally occurring and is produced through industrial chemical synthesis.[1] It serves as
a crucial intermediate in the manufacturing of various organic products, including dyes,
pigments, agrochemicals, and active pharmaceutical ingredients.[1][3][4] In the field of
medicinal chemistry, it is utilized as a building block for synthesizing compounds with potential
antimicrobial and antifungal properties.[1]

Physical Properties

The physical characteristics of 2-Chloro-5-nitroaniline are summarized in the table below,
providing a comprehensive overview of its properties under various conditions.
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Property

Value

Molecular Formula

CesHsCIN202

Molecular Weight 172.57 g/mol [2][5][6]
Light yellow to amber to dark green
Appearance
powder/crystal[3][6]
Melting Point 118-121 °C[1][6][7]
Boiling Point 314.6 °C at 760 mmHg[1]
Density 1.494 g/cm3[1]
N Soluble in Acetone, Ether, Ethanol.[5] Limited
Solubility ) ) .
information on water solubility.
Flash Point 144.1 °C[1]

Vapor Pressure

4.85 x 10~* mmHg at 25 °C (estimated)[1]

Refractive Index

1.646[1]

Chemical Properties

The chemical identifiers and key chemical properties of 2-Chloro-5-nitroaniline are detailed in

the following table. These identifiers are essential for regulatory compliance, database

searches, and chemical synthesis planning.
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Identifier Value

IUPAC Name 2-chloro-5-nitroaniline[2][8]

CAS Number 6283-25-6[2][7]

EINECS 228-498-7[1]

SMILES NC1=C(Cl)C=CC(=C1)N(=0)=0]2]

nchi INChl=1S/C6H5CIN202/c7-5-2-1-4(9(10)11)3-
6(5)8/h1-3H,8H2[9]

InChiKey KWIXNFOTNVKIGM-UHFFFAOY SA-N[2][9]

Polar Surface Area (PSA) 71.84 A7[1]

LogP 2.93480[1]

Spectral Data

Spectral data is fundamental for the structural elucidation and confirmation of 2-Chloro-5-

nitroaniline.

Spectral Data Type

Key Features

A singlet peak at 4.42 ppm is attributed to the
NH:z group. Multiplet signals between 7.27 and

1H NMR _ .
7.61 ppm are ascribed to the CH bonds in
different environments.[4]

Peaks at 147.5, 143.68, 129.92, and 125.26
ppm are due to aromatic carbons and C=C

B3C NMR

bonds. Peaks near 113.28 and 109.72 ppm are

indexed to nitriles.[4]

Crystal Structure

Single-crystal X-ray diffraction analysis indicates
a monoclinic crystal structure with the space
group P21/c.[4][10]
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Reactivity and Stability

Stability: 2-Chloro-5-nitroaniline is stable under normal storage conditions.[7] It should be
stored in a tightly closed container in a cool, dry, and well-ventilated area.[5]

Reactivity:

e Incompatible Materials: It is incompatible with strong oxidizing agents, strong acids, strong
bases, acid anhydrides, and acid chlorides.[7]

o Hazardous Decomposition Products: Upon decomposition, it may emit nitrogen oxides
(NOx), carbon monoxide (CO), carbon dioxide (COz2z), and hydrogen chloride gas.[7]

e Hazardous Polymerization: No information available, but it is not expected to occur.[7]

Experimental Protocols
Synthesis of 5-Chloro-2-nitroaniline

A common method for the synthesis of the related isomer, 5-Chloro-2-nitroaniline, involves the
amination of 2,4-dichloronitrobenzene. While this protocol is for an isomer, it illustrates a typical
synthetic approach for such compounds.

Materials:

2.,4-dichloronitrobenzene

Toluene

Liquid ammonia

Water

Methanol

Procedure:

e Add 2.46 mol of 2,4-dichloronitrobenzene and 7.72 mol of toluene to a 3 L autoclave.[11]
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» Seal the autoclave and replace the internal atmosphere with nitrogen.[11]

e Introduce 14.1 mol of liquid ammonia into the autoclave.[11]

o Heat the mixture to 160°C and maintain the reaction for 8 hours.[11]

e Cool the autoclave to 40°C and vent the excess ammonia.[11]

e Open the autoclave and transfer the resulting solid-liquid mixture into 800 mL of water.[11]
e Continue cooling the mixture to 10°C and then filter to collect the solid product.[11]

o Wash the filter cake with water, followed by stirring and re-filtering.[11]

» Purify the obtained solid by recrystallization from methanol to yield the final product.[11]

Purification

The crude product from the synthesis is typically purified by recrystallization.[11] Methanol is a
commonly used solvent for this purpose.[11] Silica gel column chromatography, with an eluent
such as a petroleum ether/ethyl acetate mixture, can also be employed for purification.[12]

Analysis

The identity and purity of the synthesized 2-Chloro-5-nitroaniline can be confirmed using
various analytical techniques:

¢ Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and confirm the
molecular weight of the compound.[12]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the molecular structure.[4]

o Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the presence of functional
groups.[4]

o X-ray Diffraction (XRD): To confirm the crystal structure of the solid material.[4]

Visualizations
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Synthesis Workflow
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Caption: A flowchart illustrating the synthesis of 5-Chloro-2-nitroaniline.
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Caption: Interrelation of properties and applications for 2-Chloro-5-nitroaniline.

Safety Information

2-Chloro-5-nitroaniline is considered a hazardous chemical.[7]
 Toxicity: It is classified as acutely toxic if swallowed, in contact with skin, or if inhaled.[7][13]

o Target Organs: May cause damage to the blood and hematopoietic system through
prolonged or repeated exposure.[7]

e Handling: Handle in a well-ventilated area, wearing appropriate personal protective
equipment (PPE), including gloves, protective clothing, and eye/face protection.[13][14]
Avoid breathing dust and prevent contact with skin and eyes.[7][13]

e Environmental Hazards: The substance is toxic to aquatic life with long-lasting effects.[13]

Conclusion

2-Chloro-5-nitroaniline is a synthetically produced chemical with significant industrial
importance, particularly as an intermediate in the synthesis of dyes and pharmaceuticals.[1][3]
Its physical and chemical properties, including its reactivity profile, are well-documented,
allowing for its effective use in various chemical processes. A thorough understanding of its
characteristics, coupled with strict adherence to safety protocols, is essential for its handling
and application in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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